Pentanenitrile, 3-hydroxy-, (3R)-

• IUPAC Name: (3R)-3-hydroxypentanenitrile
• InChI: InChI=1S/C5H9NO/c1-2-5(7)3-4-6/h5,7H,2-3H2,1H3/t5-/m1/s1
• InChI Key: FXHRDEQPODSZQL-RXMQYKEDSA-N
• Canonical SMILES: CCC(CC#N)O
• Isomeric SMILES: CC[C@H](CC#N)O
• Molecular Formula: C5H9NO
• DSSTOX Substance ID: DTXSID60456443
• Molecular Weight: 99.13 g/mol
• CAS RN: 198561-27-2

Description

Synthesis Analysis

Research on the hydrogenation of pentenenitriles, including “Pentanenitrile, 3-hydroxy-, (3R)-”, has shown the significance of carbonaceous deposits in catalytic reactions. These deposits can affect the activity of catalysts differently, depending on their origin.

Molecular Structure Analysis

Pentanenitrile, 3-hydroxy-, (3R)- contains a total of 16 atoms; 9 Hydrogen atoms, 5 Carbon atoms, 1 Nitrogen atom, and 1 Oxygen atom.

Scientific Research Applications

Catalytic Reactions and Hydrogenation

Research on the hydrogenation of pentenenitriles, including "Pentanenitrile, 3-hydroxy-, (3R)-", has shown the significance of carbonaceous deposits in catalytic reactions. These deposits can affect the activity of catalysts differently, depending on their origin. For example, studies have demonstrated that the hydrogenation of cis-2-pentenenitrile to pentanenitrile is influenced by the overlayer deposited from trans-3-pentenenitrile, highlighting the dynamic nature of catalysts and the complex interplay of reactions at the surface (McGregor & Gladden, 2008).

Enzymatic Resolution and Synthesis

The enzymatic resolution of racemic mixtures involving derivatives of "Pentanenitrile, 3-hydroxy-, (3R)-" has been explored to obtain optically pure compounds. One study focused on lipase-catalyzed enantiomer separation to synthesize (R)-GABOB and (R)-carnitine hydrochloride, illustrating the utility of biocatalysis in achieving high enantiomeric excess and the potential for producing bioactive compounds (Kamal, Khanna, & Krishnaji, 2007).

Polymer and Material Synthesis

In the realm of material science, the synthesis of polymers and other complex molecules often utilizes intermediates like "Pentanenitrile, 3-hydroxy-, (3R)-". For instance, a study explored the heterogeneous catalyzed hydrolysis of pentanenitrile to synthesize polyamides, demonstrating the potential of using such intermediates in creating high-molecular-weight polymers, which could have applications in textiles and engineering (van Dijk et al., 2007).

Reaction Mechanism and Chemical Synthesis

Understanding the reaction mechanisms involving "Pentanenitrile, 3-hydroxy-, (3R)-" can lead to innovative synthetic methods for complex molecules. For example, the synthesis of 1,3-diketones from pentanenitriles has been achieved through catalyzed reactions, showing the versatility of these intermediates in organic synthesis (Shen et al., 2005).

Environmental and Analytical Applications

The measurement of OH radicals in environmental chambers has utilized derivatives of "Pentanenitrile, 3-hydroxy-, (3R)-" as tracers. This application underscores the role of these compounds in atmospheric chemistry and environmental studies, aiding in the indirect measurement of reactive species in the atmosphere (Barmet et al., 2011).